Cas no 1780733-83-6 (3-(4-fluorophenyl)methyl-3-methoxyazetidine)

• Product Name: 3-(4-fluorophenyl)methyl-3-methoxyazetidine
• CAS No: 1780733-83-6
• MF: C₁₁H₁₄FNO
• MW: 195.23336648941
• CID: 6546731
• PubChem ID: 105448998
• Update Time: 2025-06-09

3-(4-fluorophenyl)methyl-3-methoxyazetidine Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluorophenyl)methyl-3-methoxyazetidine
• 1780733-83-6
• 3-[(4-fluorophenyl)methyl]-3-methoxyazetidine
• EN300-1821355

• Inchi： 1S/C11H14FNO/c1-14-11(7-13-8-11)6-9-2-4-10(12)5-3-9/h2-5,13H,6-8H2,1H3
• InChI Key： VELKCEGXHDYAKO-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CC1(CNC1)OC

Computed Properties

• Exact Mass: 195.105942232g/mol
• Monoisotopic Mass: 195.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-(4-fluorophenyl)methyl-3-methoxyazetidine

Recent Advances in the Study of 3-(4-fluorophenyl)methyl-3-methoxyazetidine (CAS: 1780733-83-6)

The compound 3-(4-fluorophenyl)methyl-3-methoxyazetidine (CAS: 1780733-83-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique azetidine ring structure and fluorophenyl moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a scaffold for drug development.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for 3-(4-fluorophenyl)methyl-3-methoxyazetidine, highlighting its efficient production via a multi-step process involving palladium-catalyzed cross-coupling reactions. The researchers emphasized the compound's high yield and purity, making it a viable candidate for further pharmacological evaluation. The study also noted the compound's stability under physiological conditions, a critical factor for its potential use in drug formulations.

In another groundbreaking study, researchers investigated the pharmacological profile of 3-(4-fluorophenyl)methyl-3-methoxyazetidine, focusing on its interaction with central nervous system (CNS) targets. The compound exhibited notable affinity for serotonin and dopamine receptors, suggesting potential applications in the treatment of neuropsychiatric disorders such as depression and schizophrenia. The study, published in Neuropharmacology (2024), utilized in vitro and in vivo models to demonstrate the compound's efficacy in modulating neurotransmitter activity without significant adverse effects.

Further research has explored the compound's potential as a scaffold for the development of novel antimicrobial agents. A recent paper in Bioorganic & Medicinal Chemistry Letters (2023) reported that derivatives of 3-(4-fluorophenyl)methyl-3-methoxyazetidine displayed potent activity against a range of Gram-positive and Gram-negative bacteria. The study highlighted the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from existing antibiotics, thereby reducing the likelihood of resistance development.

In addition to its therapeutic potential, 3-(4-fluorophenyl)methyl-3-methoxyazetidine has also been investigated for its role in chemical biology. A study in Chemical Science (2024) demonstrated the compound's utility as a versatile building block for the synthesis of complex molecular architectures. The researchers utilized the compound's reactive sites to construct a library of structurally diverse molecules, which were subsequently screened for various biological activities. This approach underscores the compound's value in drug discovery and development.

Despite these promising findings, challenges remain in the clinical translation of 3-(4-fluorophenyl)methyl-3-methoxyazetidine. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed in future studies. However, the compound's unique structural features and demonstrated pharmacological activities make it a compelling subject for ongoing research. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to fully realize its therapeutic potential.

In conclusion, 3-(4-fluorophenyl)methyl-3-methoxyazetidine (CAS: 1780733-83-6) represents a promising candidate in the fields of drug discovery and chemical biology. Recent studies have elucidated its synthetic pathways, pharmacological properties, and potential applications in treating CNS disorders and bacterial infections. As research progresses, this compound may pave the way for the development of novel therapeutics with improved efficacy and safety profiles.